Cas no 497-03-0 (trans-Methyl-2-butenal)

trans-Methyl-2-butenal structure
trans-Methyl-2-butenal structure
Product Name:trans-Methyl-2-butenal
CAS No:497-03-0
MF:C5H8O
MW:84.1164216995239
MDL:MFCD00006977
CID:82374
PubChem ID:5321950
Update Time:2025-09-18

trans-Methyl-2-butenal Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-butenal
    • Tiglic aldehyde
    • Methylbutenal
    • tiglaldehyde
    • guaiol
    • trans-2-Methyl-2-butenal
    • 2-Methylcrotonaldehyde~Tiglic aldehyde
    • trans-Methyl-2-buten
    • trans-Methyl-2-butenal
    • α-Methylcrotonaldehyde
    • (E)-2-Methylbut-2-enal
    • trans-2-methyl-but-2-enal
    • (E)-2-Methyl-2-butenal
    • MDL: MFCD00006977
    • Inchi: 1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3/b5-3-
    • InChI Key: ACWQBUSCFPJUPN-HYXAFXHYSA-N
    • SMILES: O=C/C(/C)=C\C
    • BRN: 1698207

Computed Properties

  • Exact Mass: 84.05750
  • Monoisotopic Mass: 84.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 72
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Colorless flammable liquid
  • Density: 0.869 g/mL at 20 °C
    0.871 g/mL at 25 °C(lit.)
  • Melting Point: -101.15°C (estimate)
  • Boiling Point: 116-119 °C/752 mmHg(lit.)
  • Flash Point: Fahrenheit: 69.8 ° f
    Celsius: 21 ° c
  • Refractive Index: n20/D 1.448(lit.)
    n20/D 1.448
  • Water Partition Coefficient: Soluble in water
  • PSA: 17.07000
  • LogP: 1.15150
  • Solubility: Slightly soluble in water
  • Sensitiveness: Air Sensitive
  • FEMA: 3407

trans-Methyl-2-butenal Security Information

  • Symbol: GHS02 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225-H315-H319-H335
  • Warning Statement: P210-P261-P305 + P351 + P338
  • Hazardous Material transportation number:UN 1989 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16-S26-S36
  • Hazardous Material Identification: F Xi
  • Packing Group:II
  • Hazard Level:3
  • Safety Term:3
  • Packing Group:II
  • Risk Phrases:R11; R36/37/38
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:Flammables area

trans-Methyl-2-butenal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
192619-5G
trans-Methyl-2-butenal
497-03-0
5g
¥391.6 2023-12-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
192619-25G
trans-Methyl-2-butenal
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¥821.56 2023-12-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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318.00 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W340707-SAMPLE-K
trans-Methyl-2-butenal
497-03-0 sum of isomers, ≥99%, FG
587.6 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W340707-100G-K
trans-Methyl-2-butenal
497-03-0 sum of isomers, ≥99%, FG
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3406.27 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W340707-1KG-K
trans-Methyl-2-butenal
497-03-0 sum of isomers, ≥99%, FG
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20950.34 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1003-25ML
trans-2-Methyl-2-butenal
497-03-0 >95.0%(GC)
25ml
¥1105.00 2023-09-07
TRC
M294295-1g
trans-Methyl-2-butenal
497-03-0
1g
$ 136.00 2023-09-07
TRC
M294295-10g
trans-Methyl-2-butenal
497-03-0
10g
$ 272.00 2023-09-07
TRC
M294295-50g
trans-Methyl-2-butenal
497-03-0
50g
$ 460.00 2023-09-07

trans-Methyl-2-butenal Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:497-03-0)trans-2-Methyl-2-butenal, ≥ 95.0%
Order Number:LE16655;LE27063624
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

trans-Methyl-2-butenal Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:497-03-0)trans-2-Methyl-2-butenal, ≥ 95.0%
LE16655;LE27063624
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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